Cas no 355815-06-4 ((2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine)
(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- (2,4-Dimethyl-benzyl)-(2-methoxy-1-methyl-ethyl)-amine
- (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine
- AG-690/11820226
- 355815-06-4
- CHEMBL1421752
- AKOS017125155
- [(2,4-DIMETHYLPHENYL)METHYL](1-METHOXYPROPAN-2-YL)AMINE
- Cambridge id 5536594
- BDBM38634
- HMS2439K11
- MLS000061024
- N-[(2,4-dimethylphenyl)methyl]-1-methoxy-2-propanamine
- (2,4-dimethylbenzyl)-(2-methoxy-1-methyl-ethyl)amine
- Oprea1_048629
- AB00087882-01
- N-(2,4-dimethylbenzyl)-1-methoxy-2-propanamine
- N-[(2,4-dimethylphenyl)methyl]-1-methoxypropan-2-amine
- Oprea1_387223
- EN300-32713
- SMR000069790
- N-[(2,4-dimethylphenyl)methyl]-1-methoxy-propan-2-amine
- (2,4-dimethylbenzyl)(2-methoxy-1-methylethyl)amine
- cid_2850780
- N-(2,4-DIMETHYLBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
- AKOS000231177
-
- MDL: MFCD01134854
- Inchi: 1S/C13H21NO/c1-10-5-6-13(11(2)7-10)8-14-12(3)9-15-4/h5-7,12,14H,8-9H2,1-4H3
- InChI Key: AAAFNFZYVYYALD-UHFFFAOYSA-N
- SMILES: O(C)CC(C)NCC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 207.162314293Da
- Monoisotopic Mass: 207.162314293Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-32713-0.05g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 0.05g |
$348.0 | 2023-09-04 | ||
| Enamine | EN300-32713-0.1g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 0.1g |
$364.0 | 2023-09-04 | ||
| Enamine | EN300-32713-0.25g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 0.25g |
$381.0 | 2023-09-04 | ||
| Enamine | EN300-32713-0.5g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 0.5g |
$397.0 | 2023-09-04 | ||
| Enamine | EN300-32713-1.0g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-32713-2.5g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 2.5g |
$810.0 | 2023-09-04 | ||
| Enamine | EN300-32713-5.0g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-32713-10.0g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-32713-1g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 1g |
$414.0 | 2023-09-04 | ||
| Enamine | EN300-32713-5g |
[(2,4-dimethylphenyl)methyl](1-methoxypropan-2-yl)amine |
355815-06-4 | 5g |
$1199.0 | 2023-09-04 |
(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine
Introduction to Compound CAS No. 355815-06-4: (2,4-Dimethylphenyl)methyl(1-methoxypropan-2-yl)amine
The compound with CAS number 355815-06-4, commonly referred to as (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine, is a fascinating organic molecule that has garnered attention in various scientific and industrial fields. This compound is a derivative of amines, specifically an N-substituted amine, and its structure incorporates both aromatic and aliphatic components. The aromatic ring in the molecule contributes to its stability and reactivity, while the aliphatic side chains provide versatility in its applications.
Recent studies have highlighted the potential of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The ability of this compound to act as a versatile building block in organic synthesis has made it a valuable asset in drug discovery pipelines.
In terms of physical properties, (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under mild conditions also contributes to its practicality in large-scale synthesis processes.
The synthesis of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine typically involves a multi-step approach. One common method includes the nucleophilic substitution reaction of an appropriate alkyl halide with an amine derivative. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.
Applications of this compound extend beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals, where its ability to interact with biological systems plays a crucial role. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers with tailored properties.
From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation by microbial action, reducing its persistence in natural ecosystems. This finding is significant for industries seeking sustainable chemical solutions.
In conclusion, (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 355815-06-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and chemical properties make it an invaluable tool in modern organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.
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